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Compound of Interest

Compound Name: Tetrafluoro-thalidomide

Cat. No.: B13516397 Get Quote

For Immediate Implementation: This guide provides critical safety and logistical information for

laboratory personnel handling Tetrafluoro-thalidomide. Adherence to these procedures is

mandatory to mitigate risks associated with this potent compound.

Tetrafluoro-thalidomide, a fluorinated analog of thalidomide, requires stringent handling

protocols due to its presumed teratogenic and cytotoxic properties. The following operational

and disposal plans are designed to ensure the safety of researchers and to maintain a secure

laboratory environment.

Hazard Identification and Quantitative Data
While a specific Occupational Exposure Limit (OEL) for Tetrafluoro-thalidomide has not been

established, it is prudent to handle it as a highly potent compound. Based on the known

reproductive toxicity of thalidomide and general guidelines for potent pharmaceuticals, an OEL

of less than 10 µg/m³ should be targeted.[1][2]
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Parameter Value Source

Chemical Name 4-Fluoro-thalidomide [3][4][5]

CAS Number 835616-60-9 [3][4]

Molecular Formula C₁₃H₉FN₂O₄ [3][4]

Molecular Weight 276.22 g/mol [4]

GHS Hazard Classifications

Acute toxicity, oral (Category

4)[4], Skin corrosion/irritation

(Category 2)[4], Serious eye

damage/eye irritation

(Category 2A)[4], Specific

target organ toxicity, single

exposure; Respiratory tract

irritation (Category 3)[4]

MedChemExpress SDS[4]

Estimated Occupational

Exposure Limit (OEL)
< 10 µg/m³ (8-hour TWA) NIOSH Guidance[1][2]

Solubility
Soluble in Water, DMF, DCM,

DMSO
BroadPharm[3]

Operational Plan: Step-by-Step Handling
Procedures
A multi-layered approach to safety, encompassing engineering controls, administrative

procedures, and personal protective equipment (PPE), is required.

1. Engineering Controls:

Containment: All handling of powdered Tetrafluoro-thalidomide must be conducted within a

certified Class II Biological Safety Cabinet (BSC) or a containment isolator.[4] The work area

should be maintained under negative pressure relative to the surrounding laboratory.

Ventilation: Ensure adequate ventilation in the laboratory. Exhaust from the containment area

should be HEPA-filtered.
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2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile) with the outer

pair having extended cuffs covering the lab coat sleeves. Change gloves immediately upon

contamination or every two hours.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric is

mandatory.

Eye Protection: ANSI Z87.1 certified safety glasses with side shields or a full-face shield

must be worn.[4]

Respiratory Protection: For operations with a high risk of aerosol generation, a NIOSH-

approved respirator (e.g., N95 or higher) is required.

3. Weighing and Reconstitution:

Perform these operations within a containment ventilated enclosure or BSC.

Use dedicated, disposable weighing boats and spatulas.

For reconstitution, add solvent slowly to the powder to minimize aerosolization.

4. Experimental Use:

Clearly label all containers with the compound name and appropriate hazard symbols.

Restrict access to the work area to authorized personnel only.

Emergency Procedures
Skin Exposure: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.[4]

Eye Exposure: Flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Spill:

Evacuate the immediate area and restrict access.

Wearing appropriate PPE, cover the spill with an absorbent material.

Gently collect the absorbed material and contaminated debris into a labeled, sealed

hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., a solution of water and

detergent), followed by a rinse with water. All cleaning materials must be disposed of as

hazardous waste.

Disposal Plan
All waste generated from the handling of Tetrafluoro-thalidomide is considered hazardous.

Solid Waste: This includes contaminated gloves, gowns, weighing boats, and other

disposable materials. Collect in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect all liquid waste containing Tetrafluoro-thalidomide in a sealed,

labeled, and chemical-resistant container.

Sharps: Dispose of contaminated needles and other sharps in a designated sharps

container.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with an

appropriate solvent. Collect all cleaning materials as hazardous waste.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety (EHS) office in accordance with local, state, and federal

regulations.
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Caption: Workflow for the safe handling of Tetrafluoro-thalidomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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